Cas no 24570-12-5 (2-Propanaminium,1-[(5H-dibenzo[a,d]cyclohepten-5-ylideneamino)oxy]-N,N,N-trimethyl-, iodide(1:1))

• Product name: 2-Propanaminium,1-[(5H-dibenzo[a,d]cyclohepten-5-ylideneamino)oxy]-N,N,N-trimethyl-, iodide(1:1)
• CAS No: 24570-12-5
• MF: C₈H₁₀N₂O₂
• MW: 166.1772
• CID: 270522
• PubChem ID: 212573

2-Propanaminium,1-[(5H-dibenzo[a,d]cyclohepten-5-ylideneamino)oxy]-N,N,N-trimethyl-, iodide(1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Propanaminium,1-[(5H-dibenzo[a,d]cyclohepten-5-ylideneamino)oxy]-N,N,N-trimethyl-, iodide(1:1)
• (2S)-2-hydroxy-2-phenylacetohydrazide
• 24570-12-5
• LM 2917
• 1-{[(5H-Dibenzo[a,d][7]annulen-5-ylidene)amino]oxy}-N,N,N-trimethylpropan-2-aminium iodide
• Ammonium, (2-((5H-dibenzo(a,d)cyclohepten-5-ylideneamino)oxy)-1-methylethyl)trimethyl-, iodide
• DTXSID20947443

• Inchi： InChI=1S/C8H10N2O2/c9-10-8(12)7(11)6-4-2-1-3-5-6/h1-5,7,11H,9H2,(H,10,12)/t7-/m0/s1
• InChI Key： FWTGUGVETHVGTL-ZETCQYMHSA-N
• SMILES： NNC([C@H](C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 422.9051
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6Ų
• XLogP3: _0.4

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 21.59